4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C11H15N5O/c1-3-9-8(7(2)17-16-9)5-13-11-4-10(12)14-6-15-11/h4,6H,3,5H2,1-2H3,(H3,12,13,14,15)
• InChI Key: CNRCWJDKBYNUBS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1CNC2=NC=NC(=C2)N)C
• Molecular Formula: C11H15N5O
• Molecular Weight: 233.27 g/mol

Description

4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is also known by its chemical name, EMD534085, and has a molecular formula of C12H16N6O.

Mechanism of Action

The mechanism of action of 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in various cellular processes. For example, this compound has been shown to inhibit the activity of the kinase PIM1, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine have been extensively studied in vitro and in vivo. This compound has been shown to have potent inhibitory effects on various enzymes, including protein kinases and phosphodiesterases. It has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine in lab experiments is its potent inhibitory effects on various enzymes. This makes it a valuable tool for studying the role of specific enzymes in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the cell type and experimental conditions.

Future Directions

There are numerous future directions for research on 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine. One potential direction is the further investigation of its potential use in the treatment of cancer, as well as its ability to modulate the immune system. Another potential direction is the development of more potent and selective inhibitors of specific enzymes using this compound as a starting point. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored.

Synthesis Methods

The synthesis of 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine involves a multi-step process that has been described in several research papers. One of the most commonly used methods involves the reaction of 4,6-dichloropyrimidine with 3-ethyl-5-methyl-4-isoxazolecarboxylic acid followed by the addition of ammonia and reduction with hydrogen gas.

Scientific Research Applications

The potential applications of 4-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]pyrimidine-4,6-diamine in scientific research are numerous. This compound has been studied for its potential use as an inhibitor of various enzymes, including protein kinases and phosphodiesterases. It has also been investigated for its potential use in the treatment of cancer, as well as for its ability to modulate the immune system.